Cas no 864857-72-7 (6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864857-72-7
• MF: C₂₃H₂₁N₃O₄S
• MW: 435.495544195175
• CID: 6471957
• Update Time: 2025-07-02

6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-4,5,6,7-tetrahydro-2-[(2-phenoxybenzoyl)amino]-

• Inchi： 1S/C23H21N3O4S/c1-14(27)26-12-11-17-19(13-26)31-23(20(17)21(24)28)25-22(29)16-9-5-6-10-18(16)30-15-7-3-2-4-8-15/h2-10H,11-13H2,1H3,(H2,24,28)(H,25,29)
• InChI Key： WGPZFNMNSCCRRE-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=CC=C3OC3=CC=CC=C3)SC1=2

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 555.6±50.0 °C(Predicted)
• pka: 12.51±0.20(Predicted)

Additional information on 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Recent Advances in the Study of 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS: 864857-72-7)

The compound 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS: 864857-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammation-related pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and proliferative diseases. Structural analysis reveals that the acetyl and phenoxybenzamido groups play a critical role in binding to the ATP-binding pocket of target kinases, thereby disrupting their activity. This selectivity is particularly advantageous for minimizing off-target effects, a common challenge in kinase inhibitor development. Additionally, in vitro studies have demonstrated the compound's potent anti-inflammatory effects, with significant reductions in pro-inflammatory cytokine production observed in cell-based assays.

Further investigations into the pharmacokinetic profile of 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide have highlighted its favorable oral bioavailability and metabolic stability. These properties make it a promising candidate for further development as an oral therapeutic agent. Recent animal studies have corroborated these findings, showing sustained plasma concentrations and effective tissue penetration following oral administration. Notably, the compound exhibited a good safety profile in these studies, with no significant adverse effects reported at therapeutic doses.

In addition to its kinase inhibitory activity, emerging research suggests that this compound may also modulate other signaling pathways, including those involved in oxidative stress and apoptosis. These multifaceted effects underscore its potential as a versatile therapeutic agent for complex diseases such as cancer and chronic inflammatory conditions. Researchers are now exploring combination therapies involving this compound to enhance its efficacy and overcome resistance mechanisms observed in some disease models.

Looking ahead, the development of 6-acetyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide is poised to enter the next phase of clinical translation. Current efforts are focused on scaling up synthesis, refining formulation strategies, and initiating early-phase clinical trials to evaluate its safety and efficacy in humans. The compound's unique chemical structure and promising preclinical data position it as a compelling candidate for addressing unmet medical needs in oncology and inflammatory diseases.